Cas no 1803983-21-2 (5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1803983-21-2
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4910767
• Update Time: 2025-10-15

5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-6-3(1-12)5(7(15)16)14-2-4(6)13/h2H,13H2,(H,15,16)
• InChI Key： NRTBIIASFSIWER-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C(C(=O)O)=NC=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1803983-21-2)

5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1803983-21-2) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid is defined by its pyridine core, which is substituted with an amino group at the 5-position, a cyano group at the 3-position, and a trifluoromethoxy group at the 4-position. The carboxylic acid functionality at the 2-position further enhances its reactivity and functional versatility. These structural elements contribute to its unique physicochemical properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The trifluoromethoxy group, in particular, has been shown to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug efficacy and safety.

In addition to its biological activities, 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid has also been explored for its potential as a building block in organic synthesis. Its versatile functional groups allow for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. This property has been leveraged in the development of novel pharmaceuticals and materials with tailored properties.

The synthesis of 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid has been optimized through various methodologies, including multistep reactions and one-pot procedures. A recent study published in Organic Letters reported a highly efficient and scalable synthesis route that utilizes readily available starting materials and mild reaction conditions. This advancement has significantly reduced the cost and complexity of producing this compound on a larger scale.

The pharmacokinetic properties of 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are essential for its therapeutic potential. In particular, its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials involving 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid-based compounds are currently underway to assess their safety and efficacy in treating various diseases. Early results from phase I trials have shown promising outcomes, with patients demonstrating significant improvements in disease symptoms without severe adverse effects. These findings underscore the potential of this compound as a future therapeutic agent.

Beyond its direct therapeutic applications, 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid has also been investigated for its use as a probe molecule in biological studies. Its unique chemical structure allows it to selectively bind to specific protein targets, making it a valuable tool for understanding complex biological pathways and mechanisms.

In conclusion, 5-Amino-3-cyano-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1803983-21-2) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, paving the way for innovative treatments in the future.